4-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}benzoic acid

• IUPAC Name: 4-(2,3-dihydro-1H-inden-5-ylcarbamoylamino)benzoic acid
• InChI: InChI=1S/C17H16N2O3/c20-16(21)12-5-7-14(8-6-12)18-17(22)19-15-9-4-11-2-1-3-13(11)10-15/h4-10H,1-3H2,(H,20,21)(H2,18,19,22)
• InChI Key: FSZLKKSIVKTXRY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

4-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}benzoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Indenylamino benzoic acid and is commonly used in the pharmaceutical industry as a starting material for the synthesis of various drugs.

Scientific Research Applications

4-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}benzoic acid has been extensively researched for its potential applications in various fields. One of the significant applications of this compound is in the pharmaceutical industry, where it is used as a starting material for the synthesis of various drugs. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.

Mechanism of Action

The mechanism of action of 4-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}benzoic acid is not fully understood. However, studies have shown that this compound can interact with various biological molecules such as proteins and nucleic acids. This interaction can result in changes in the structure and function of these molecules, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 4-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}benzoic acid can have various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which can result in changes in neurotransmitter levels in the brain. This compound has also been shown to have anti-inflammatory and antioxidant properties, which can be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 4-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}benzoic acid is its ease of synthesis, which makes it readily available for use in various lab experiments. However, this compound has certain limitations, such as its low solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several future directions for the research on 4-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}benzoic acid. One of the significant areas of research is the development of new drugs based on this compound. Studies have shown that this compound has potential as a therapeutic agent for the treatment of various diseases, such as Alzheimer's disease and cancer. Another area of research is the development of new fluorescent probes based on this compound for the detection of metal ions in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, 4-{[(2,3-dihydro-1H-inden-5-ylamino)carbonyl]amino}benzoic acid is a chemical compound that has significant potential in various fields. This compound has been extensively studied for its potential applications in the pharmaceutical industry, as well as its use as a fluorescent probe for the detection of metal ions in biological systems. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.